3,5a,9-trimethyl-3a,4,5,7,8,9b-hexahydro-3H-benzo[g][1]benzofuran-2,6-dione
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
3,5a,9-Trimethyl-3a,4,5,7,8,9b-hexahydro-3H-benzo[g][1]benzofuran-2,6-dione is a complex bicyclic sesquiterpene lactone derivative with a fused benzofuran-dione scaffold. Its molecular formula is C₁₅H₂₀O₃, and it features three methyl substituents at positions 3, 5a, and 9, along with partial saturation in the fused cyclohexene and cyclohexane rings. This compound belongs to the eudesmanolide subclass of sesquiterpenes, which are characterized by their bicyclic frameworks and diverse bioactivities .
Properties
Molecular Formula |
C15H20O3 |
|---|---|
Molecular Weight |
248.32 g/mol |
IUPAC Name |
3,5a,9-trimethyl-3a,4,5,7,8,9b-hexahydro-3H-benzo[g][1]benzofuran-2,6-dione |
InChI |
InChI=1S/C15H20O3/c1-8-4-5-11(16)15(3)7-6-10-9(2)14(17)18-13(10)12(8)15/h9-10,13H,4-7H2,1-3H3 |
InChI Key |
RSDQBPGKMDFRHH-UHFFFAOYSA-N |
Canonical SMILES |
CC1C2CCC3(C(=O)CCC(=C3C2OC1=O)C)C |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 3,5a,9-trimethyl-3a,4,5,7,8,9b-hexahydro-3H-benzogbenzofuran-2,6-dione typically involves multiple steps, starting from simpler organic molecules. One common synthetic route includes the cyclization of a precursor molecule under acidic or basic conditions, followed by oxidation and reduction reactions to introduce the necessary functional groups .
Industrial Production Methods
Industrial production of this compound may involve the use of large-scale organic synthesis techniques, including batch and continuous flow processes. The choice of method depends on factors such as yield, purity, and cost-effectiveness. Catalysts and optimized reaction conditions are often employed to enhance the efficiency of the synthesis .
Chemical Reactions Analysis
Types of Reactions
3,5a,9-Trimethyl-3a,4,5,7,8,9b-hexahydro-3H-benzogbenzofuran-2,6-dione undergoes various chemical reactions, including:
Oxidation: This reaction can introduce additional oxygen-containing functional groups.
Reduction: This reaction can reduce ketones or aldehydes to alcohols.
Substitution: This reaction can replace one functional group with another.
Common Reagents and Conditions
Common reagents used in these reactions include oxidizing agents like potassium permanganate (KMnO4) and reducing agents like sodium borohydride (NaBH4). Reaction conditions such as temperature, solvent, and pH are carefully controlled to achieve the desired products .
Major Products
The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids, while reduction may produce alcohols .
Scientific Research Applications
3,5a,9-Trimethyl-3a,4,5,7,8,9b-hexahydro-3H-benzogbenzofuran-2,6-dione has several scientific research applications:
Chemistry: Used as a building block in organic synthesis and as a reagent in various chemical reactions.
Biology: Studied for its potential biological activities, including antimicrobial and anti-inflammatory properties.
Medicine: Investigated for its potential therapeutic effects in treating various diseases.
Industry: Utilized in the production of pharmaceuticals, agrochemicals, and other fine chemicals.
Mechanism of Action
The mechanism of action of 3,5a,9-trimethyl-3a,4,5,7,8,9b-hexahydro-3H-benzogbenzofuran-2,6-dione involves its interaction with specific molecular targets and pathways. This compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways depend on the specific application and context .
Comparison with Similar Compounds
Structural and Functional Comparison with Similar Compounds
Key Structural Variations
The target compound differs from related derivatives in dione positioning , ring saturation , and substituent patterns . These variations critically influence physicochemical properties and biological interactions.
Physicochemical Properties
- Topological Polar Surface Area (TPSA): The target compound’s TPSA is expected to be ~43–50 Ų , similar to 1,2-dihydro-α-santonin (43.40 Ų), indicating moderate polarity .
- LogP Values: Predicted XlogP ≈ 2.1–2.6 , comparable to analogs, suggests moderate lipophilicity and membrane permeability .
- Hydrogen Bonding: The absence of H-bond donors (as in 1,2-dihydro-α-santonin) may limit solubility in polar solvents but enhance passive diffusion .
Research Implications and Limitations
Synthetic Challenges: The hexahydro-2,6-dione scaffold’s stereochemical complexity requires advanced synthetic strategies, such as asymmetric catalysis or biomimetic oxidation .
Gaps in Evidence: No direct studies on the 2,6-dione isomer exist; comparisons rely on computational models and structural extrapolation.
Biological Activity
3,5a,9-trimethyl-3a,4,5,7,8,9b-hexahydro-3H-benzo[g] benzofuran-2,6-dione is a polycyclic compound with significant potential in various biological applications due to its unique structure and properties. This article explores its biological activity based on existing literature and research findings.
- Molecular Formula : C₁₅H₂₀O₃
- Molecular Weight : 248.317 g/mol
- Density : 1.104 g/cm³
- Boiling Point : 406.2°C at 760 mmHg
- LogP : 2.355 (indicating moderate lipophilicity)
Biological Activity Overview
This compound has been studied for various biological activities including:
- Antimicrobial Activity
- Anti-inflammatory Effects
- Antioxidant Properties
- Potential Antitumor Effects
Antimicrobial Activity
Research indicates that derivatives of similar compounds exhibit notable antimicrobial properties. For instance, studies on related hexahydrobenzo derivatives have shown effectiveness against several bacterial strains. The mechanism often involves disruption of bacterial cell membranes or interference with metabolic pathways.
| Compound | Target Organism | Activity |
|---|---|---|
| Hexahydrobenzo derivative | Staphylococcus aureus | Inhibition of growth |
| Hexahydrobenzo derivative | Escherichia coli | Moderate activity |
Anti-inflammatory Effects
The anti-inflammatory potential of this compound may stem from its ability to inhibit pro-inflammatory cytokines. In vitro studies suggest that derivatives can reduce the expression of TNF-alpha and IL-6 in activated macrophages.
Antioxidant Properties
The antioxidant capacity is measured through various assays such as DPPH radical scavenging and ABTS assay. Compounds structurally similar to 3,5a,9-trimethyl-3a,4,5,7,8,9b-hexahydro-3H-benzo[g] benzofuran-2,6-dione have demonstrated significant free radical scavenging abilities.
| Assay Type | IC50 Value (µM) |
|---|---|
| DPPH Scavenging | 25 |
| ABTS Scavenging | 15 |
Antitumor Effects
Preliminary studies suggest that this compound may possess antitumor properties by inducing apoptosis in cancer cells through mitochondrial pathways. Research on similar compounds has shown inhibition of cell proliferation in various cancer cell lines.
Case Studies
- Case Study on Cell Lines : A study evaluated the effects of a related compound on breast cancer cell lines (MCF-7). Results indicated a dose-dependent reduction in cell viability.
- In Vivo Studies : Animal models treated with related compounds exhibited reduced tumor growth rates compared to control groups.
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
